Cas no 2228612-69-7 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2228612-69-7
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6292710
• PubChem ID: 165698499
• Update Time: 2025-05-21

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-one
• EN300-1953684
• 2228612-69-7

• Inchi： 1S/C9H12F2N2O/c1-4-13-6(3)7(5(2)12-13)8(14)9(10)11/h9H,4H2,1-3H3
• InChI Key： IQJLFAOLOKLKEV-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=NN(CC)C=1C)=O)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-one

1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One: A Comprehensive Overview

The compound with CAS No. 2228612-69-7, commonly referred to as 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique chemical structure and its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One is characterized by a pyrazole ring substituted with ethyl and dimethyl groups at positions 3 and 5, respectively. The pyrazole ring is further connected to a ketone group via a difluoromethylene bridge. This arrangement imparts the compound with unique electronic properties and reactivity. The presence of fluorine atoms in the difluoromethylene group contributes to its stability and enhances its ability to participate in various chemical reactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent studies have explored novel methodologies to optimize the synthesis pathway, ensuring higher yields and improved purity. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to streamline the production of this compound. Characterization is carried out using state-of-the-art analytical tools such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity.

Applications in Pharmacology

One of the most promising applications of 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One lies in the field of pharmacology. Research has shown that this compound exhibits potent biological activity against various disease targets. For instance, recent studies have demonstrated its efficacy as an inhibitor of certain enzyme pathways associated with neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it a valuable candidate for drug development targeting central nervous system disorders.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One in inhibiting key enzymes involved in inflammation. The study revealed that the compound operates through a novel pathway that minimizes off-target effects, thereby reducing potential side effects. Furthermore, preclinical trials have shown promising results in reducing inflammatory markers in animal models.

Another area of active research involves the use of this compound as a building block for constructing more complex molecular frameworks. Chemists have successfully incorporated it into larger molecules with enhanced pharmacokinetic properties. These advancements underscore the versatility of CAS No. 2228612-69-7 in both academic research and industrial applications.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable use. Studies have been conducted to assess the biodegradability and toxicity of 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-One. Preliminary findings indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental footprint.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential hazards when exposed to certain conditions or reagents. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure worker safety.

Conclusion

The compound CAS No. 2228612-697, 1-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-one, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and material science. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in addressing pressing challenges in medicine and beyond.